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ICH M7 Classification Framework

The ICH M7 guideline categorizes impurities into five classes based on their mutagenic and carcinogenic

potential [1]. The following table outlines these classes and how they are typically applied to alkyl halides:

Class Definition Typical Implication for Alkyl Halides

Class
1

Known mutagenic carcinogens Known mutagenic carcinogens; high risk, requires strict

control [1].

Class
2

Known mutagens with unknown

carcinogenic potential

Known mutagens with unknown carcinogenic potential;

treated as high risk [1].

Class
3

Alerting structures, no

mutagenicity data

Alerting structures with no mutagenicity data; signals

positive (Q)SAR prediction, treated as potential genotoxic
impurity (PGI) [1].

Class
4

Alerting structures, sufficient data
to demonstrate lack of

mutagenicity

N/A (Not mentioned in available search results for alkyl
halides)

Class
5

No structural alerts for

mutagenicity

No structural alerts; may be considered non-genotoxic if

sufficient data exists [1].
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Alkyl halides are generally considered Potential Genotoxic Impurities (PGIs) as they can alkylate DNA

bases [1]. A 2022 study performing an in silico analysis on 144 small alkyl halides found that the vast

majority (124 out of 144) were classified into Classes 1, 2, or 3, underscoring their high inherent risk [1].

Methodology for Classification

The ICH M7 guideline recommends a standardized approach for impurity classification, which you can

apply to evaluate 2-bromobutanal.

Experimental Workflow for ICH M7 Classification

The following diagram illustrates the logical workflow for classifying an impurity according to ICH M7

guidelines:
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Impurity to Classify
(e.g., 2-Bromobutanal)

Literature and Database Review
for Existing Experimental Data

Data Available and Conclusive?

Proceed to Classification

Yes

Conduct (Q)SAR Analysis

No

Data shows

Use Two Complementary
(Q)SAR Methodologies

Expert Knowledge Rule-Based
(e.g., Derek Nexus)

Statistical-Based
(e.g., Sarah Nexus, CASE Ultra)

Are Predictions
Consistently Negative?

Yes Is There a
Positive Prediction?

No
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Yes
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Detailed Protocols

(Q)SAR Analysis

Purpose: To predict the mutagenic potential of an impurity using computational models, serving
as a substitute for biological testing under ICH M7 [2].

Protocol: The guideline mandates the use of two complementary (Q)SAR methodologies:
Expert Knowledge Rule-Based System: This system (e.g., Derek Nexus) relies on a

knowledge base of established structural alerts for mutagenicity and expert rules [2].
Statistical-Based System: This system (e.g., Sarah Nexus, CASE Ultra) uses statistical

models derived from large databases of experimental results to identify correlations
between chemical structure and activity [1] [2].

Interpretation: If both methodologies yield a negative prediction (no structural alerts), the
impurity can be classified as Class 5. If either system yields a positive prediction, the impurity

is considered to have mutagenic concern (Class 1, 2, or 3), unless existing experimental data
definitively overrules the prediction [2].

Expert Judgment

Purpose: To resolve conflicting, inconclusive, or ambiguous predictions from (Q)SAR analyses
or existing literature [2].

Protocol: This is a formal review process typically conducted by a team of toxicologists and
chemists. They scrutinize the (Q)SAR results, examining the underlying reasoning and the
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specific training set compounds that generated an alert. The team also conducts a broader

assessment considering factors like:
Chemical Analogy: Searching for structurally similar compounds with reliable

experimental Ames test data [2].
Mechanistic Plausibility: Evaluating the compound's potential to be metabolically

activated or its inherent electrophilicity and reactivity with DNA [2].
3D Structure Analysis: Considering aspects like planarity, which can influence DNA

intercalation, but may not be captured by standard 2D (Q)SAR systems [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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